Cas no 70363-80-3 (2-(tetrahydro-2H-pyran-2-yl)benzoate)

• Product Name: 2-(tetrahydro-2H-pyran-2-yl)benzoate
• CAS No: 70363-80-3
• MF: C₁₂H₁₃O₃
• MW: 205.229823827744
• CID: 1743294
• PubChem ID: 155371
• Update Time: 2025-04-21

2-(tetrahydro-2H-pyran-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(tetrahydro-2H-pyran-2-yl)benzoate
• 2-(oxan-2-yl)benzoate
• DTXSID60990559
• 70363-80-3
• 2H-Pyran-2-ol, tetrahydro-, benzoate
• 2-Tetrahydropyranylbenzoate

• Inchi： 1S/C12H14O3/c13-12(14)10-6-2-1-5-9(10)11-7-3-4-8-15-11/h1-2,5-6,11H,3-4,7-8H2,(H,13,14)/p-1
• InChI Key： RFVBVGNJLQQZAW-UHFFFAOYSA-M
• SMILES： O1CCCCC1C1C=CC=CC=1C(=O)[O-]

Computed Properties

• Exact Mass: 205.08649
• Monoisotopic Mass: 205.086469272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids